9-(2-furyl)-12-(3-hydroxyphenyl)-8,9,10,12-tetrahydrobenzo[a]acridin-11(7H)-one

• IUPAC Name: 9-(furan-2-yl)-12-(3-hydroxyphenyl)-8,9,10,12-tetrahydro-7H-benzo[a]acridin-11-one
• InChI: InChI=1S/C27H21NO3/c29-19-7-3-6-17(13-19)25-26-20-8-2-1-5-16(20)10-11-21(26)28-22-14-18(15-23(30)27(22)25)24-9-4-12-31-24/h1-13,18,25,28-29H,14-15H2
• InChI Key: NUBAREWRHWTZRW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)C2=C1NC3=C(C2C4=CC(=CC=C4)O)C5=CC=CC=C5C=C3)C6=CC=CO6
• Molecular Formula: C27H21NO3
• Molecular Weight: 407.5 g/mol

Description

9-(2-furyl)-12-(3-hydroxyphenyl)-8,9,10,12-tetrahydrobenzo[a]acridin-11(7H)-one, also known as FBA, is a compound that has been widely studied for its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 9-(2-furyl)-12-(3-hydroxyphenyl)-8,9,10,12-tetrahydrobenzo[a]acridin-11(7H)-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in the body. 9-(2-furyl)-12-(3-hydroxyphenyl)-8,9,10,12-tetrahydrobenzo[a]acridin-11(7H)-one has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It has also been found to inhibit the activity of acetylcholinesterase (AChE), an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
9-(2-furyl)-12-(3-hydroxyphenyl)-8,9,10,12-tetrahydrobenzo[a]acridin-11(7H)-one has been shown to have a number of biochemical and physiological effects in the body. It has been found to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. 9-(2-furyl)-12-(3-hydroxyphenyl)-8,9,10,12-tetrahydrobenzo[a]acridin-11(7H)-one has also been shown to reduce inflammation and oxidative stress in the body, which can contribute to the development of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 9-(2-furyl)-12-(3-hydroxyphenyl)-8,9,10,12-tetrahydrobenzo[a]acridin-11(7H)-one is its broad range of biological activities, which makes it a promising candidate for the development of new drugs. However, 9-(2-furyl)-12-(3-hydroxyphenyl)-8,9,10,12-tetrahydrobenzo[a]acridin-11(7H)-one has some limitations for lab experiments. It has low solubility in water, which can make it difficult to study in aqueous solutions. 9-(2-furyl)-12-(3-hydroxyphenyl)-8,9,10,12-tetrahydrobenzo[a]acridin-11(7H)-one is also sensitive to light and air, which can affect its stability and purity.

Future Directions

There are several future directions for the study of 9-(2-furyl)-12-(3-hydroxyphenyl)-8,9,10,12-tetrahydrobenzo[a]acridin-11(7H)-one. One area of research is the development of new synthetic methods for 9-(2-furyl)-12-(3-hydroxyphenyl)-8,9,10,12-tetrahydrobenzo[a]acridin-11(7H)-one, which can improve the yield and purity of the compound. Another area of research is the investigation of 9-(2-furyl)-12-(3-hydroxyphenyl)-8,9,10,12-tetrahydrobenzo[a]acridin-11(7H)-one's potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to elucidate the mechanism of action of 9-(2-furyl)-12-(3-hydroxyphenyl)-8,9,10,12-tetrahydrobenzo[a]acridin-11(7H)-one and its potential interactions with other drugs and compounds.

Scientific Research Applications

9-(2-furyl)-12-(3-hydroxyphenyl)-8,9,10,12-tetrahydrobenzo[a]acridin-11(7H)-one has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties. 9-(2-furyl)-12-(3-hydroxyphenyl)-8,9,10,12-tetrahydrobenzo[a]acridin-11(7H)-one has also been shown to have potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.